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Compound of Interest

Compound Name: Pigment orange 16

Cat. No.: B021492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the lightfastness properties of

Pigment Orange 16 (C.I. 21160). It is intended for researchers, scientists, and professionals in

fields where the stability of organic pigments is of critical importance. This document compiles

available data on its lightfastness ratings, details relevant experimental methodologies for

assessing pigment permanence, and illustrates the experimental workflow and a generalized

photodegradation pathway.

Core Properties of Pigment Orange 16
Pigment Orange 16 is a disazo pigment known for its bright, reddish-orange shade.[1][2] It

finds application in various industries, including inks, plastics, and coatings.[3][4] Chemically, it

is identified as 2,2'-[[3,3'-dimethoxy[1,1'-biphenyl]-4,4'-diyl]bis(azo)]bis[3-oxo-N-

phenylbutanamide], with the molecular formula C₃₄H₃₂N₆O₆.[5]

Quantitative Lightfastness Data
The lightfastness of a pigment indicates its resistance to fading or changing color upon

exposure to light. This property is commonly evaluated using the Blue Wool Scale (BWS),

where a higher number signifies better lightfastness (typically on a scale of 1 to 8).[6][7] The

following table summarizes the reported lightfastness and other fastness properties of Pigment
Orange 16 from various sources. It is important to note that testing conditions can vary

between suppliers, leading to some variation in reported values.
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Property Rating Scale Reported Value(s)
Application
Medium

Lightfastness Blue Wool Scale (1-8)
4-5[4], 5[8], 6[8], 7[9],

7-8 (Full Shade)[10]

Coatings, Plastics,

Inks

Heat Resistance °C
170[11], 180[3][4][8]

[9], 200[8], 280[10]
General

Water Resistance Scale (1-5) 4[11], 5[1][2][3][8] General

Oil Resistance Scale (1-5) 4[11], 4-5[1] General

Acid Resistance Scale (1-5)
3[11], 4[3][4][8], 5[1][2]

[9]
General

Alkali Resistance Scale (1-5)
3[11], 4[3][4][8], 5[1][2]

[9][10]
General

Experimental Protocols for Lightfastness Testing
The evaluation of a pigment's lightfastness is conducted using standardized methodologies to

ensure reproducibility and comparability of results. The most widely recognized standard for

artists' materials is ASTM D4303, which often incorporates the Blue Wool Scale for rating.[12]

[13]

Principle of Lightfastness Testing
A sample of the pigment, incorporated into a specific medium (e.g., paint, plastic), is exposed to

a controlled, intense light source that simulates natural sunlight.[14] Concurrently, a set of

standardized blue wool textile strips, with known and varying degrees of lightfastness (BWS 1-

8), are exposed under the identical conditions.[6] The lightfastness rating of the pigment is

determined by identifying which blue wool strip shows a similar degree of fading as the test

sample.[6]

Generalized Experimental Protocol (based on ASTM
D4303 and Blue Wool Scale)

Sample Preparation:
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The Pigment Orange 16 is dispersed into the desired vehicle (e.g., acrylic emulsion,

linseed oil, PVC resin) at a standardized concentration.

The dispersion is then applied as a uniform film onto a suitable substrate (e.g., paper,

plastic plaque).

A portion of each sample is masked to serve as an unexposed reference.

Exposure Apparatus:

A xenon arc lamp is typically used as the light source, as its spectral output closely mimics

that of natural sunlight.[14]

The apparatus allows for the control of irradiance, temperature, and humidity to simulate

specific environmental conditions.[13]

Exposure Conditions:

Samples and Blue Wool Scale standards are placed inside the exposure chamber.

Typical irradiance levels are set, for example, at 0.35 W/m²/nm at 340 nm.[13]

Relative humidity is maintained at a constant level, often around 55 ± 5%.[13]

The black panel temperature is also controlled, for instance, at 63 ± 2°C.[15]

The total radiant exposure is predetermined to simulate a significant period of indoor

illumination.[13]

Evaluation:

Periodically, or at the end of the test period, the exposed portion of the sample is

compared to the masked, unexposed portion.

The color change is visually assessed and compared to the fading of the co-exposed Blue

Wool standards.
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The lightfastness rating is assigned based on the Blue Wool strip that exhibits a similar

degree of color change.

For more quantitative analysis, a spectrophotometer or colorimeter can be used to

measure the color difference (ΔE*) between the exposed and unexposed areas, as

described in ASTM D2244.[13]

Visualizations
Experimental Workflow for Lightfastness Testing```dot
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Sample Preparation

Exposure

Evaluation

Disperse Pigment Orange 16 in Vehicle

Apply Uniform Film to Substrate

Mask a Portion of the Sample

Place Sample and Blue Wool Standards in Xenon Arc Chamber

Set and Control Irradiance, Temperature, and Humidity

Expose for Predetermined Duration

Compare Exposed and Unexposed Portions

Compare Sample Fading to Blue Wool Standards Quantitative Measurement (ΔE*) via Spectrophotometry

Assign Lightfastness Rating (BWS 1-8)

Click to download full resolution via product page

Caption: A generalized pathway for the photodegradation of disazo pigments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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